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Compound of Interest

Compound Name: 1,3-Dichlorohexane

Cat. No.: B13959270 Get Quote

Essential Safety and Handling Guide for 1,3-
Dichlorohexane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1,3-dichlorohexane in a laboratory setting. The following procedures are based on the known

hazards of similar chlorinated hydrocarbons and are intended to ensure the safe handling,

storage, and disposal of this compound.

While a specific Safety Data Sheet (SDS) for 1,3-dichlorohexane is not readily available, the

information presented here is compiled from data on structurally similar chemicals, such as 1,3-

dichlorocyclohexane and 1,6-dichlorohexane.[1] Researchers should handle 1,3-
dichlorohexane with the utmost care, assuming it possesses similar or greater hazards than

its analogues.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 1,3-dichlorohexane is provided

below. This data is essential for understanding its behavior under various laboratory conditions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13959270?utm_src=pdf-interest
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26930
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13959270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 56375-88-3[2][3]

Molecular Formula C₆H₁₂Cl₂[2][3]

Molecular Weight 155.07 g/mol [3]

Appearance Colorless liquid (presumed)

Boiling Point Not available

Flash Point Not available

Density Not available

Solubility Insoluble in water (presumed)

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for handling 1,3-dichlorohexane, based

on guidelines for similar chlorinated hydrocarbons.
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Protection Type Recommended Equipment Specification

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn in

addition to goggles when there

is a risk of splashing.[1]

Skin Protection Chemical-resistant Gloves

Viton® or other suitable

chemically resistant gloves.

Always inspect gloves for

integrity before use.[4]

Laboratory Coat
A chemically resistant lab coat

or apron should be worn.

Respiratory Protection Respirator

An air-purifying respirator with

organic vapor cartridges is

recommended if handling

outside of a fume hood or if

vapors are expected to be

generated.[1]

Below is a decision-making workflow for selecting the appropriate level of Personal Protective

Equipment (PPE) when handling 1,3-Dichlorohexane.
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PPE Selection Workflow for 1,3-Dichlorohexane

Start: Assess Task

Small Scale (<10 mL)
 in Fume Hood?

Large Scale or
 Outside Fume Hood?

No

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Yes

Adequate Ventilation?

Yes

Enhanced PPE:
- Chemical Goggles

- Face Shield
- Double Gloving (Nitrile)

- Chemical Resistant Apron

Yes

Maximum PPE:
- Full Face Respirator
- Viton/Butyl Gloves

- Chemical Resistant Suit

No

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1,3-Dichlorohexane.
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Operational Plan: Handling and Storage
Safe handling and storage are paramount to preventing accidental exposure and maintaining

the integrity of the chemical.

Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Avoid direct contact with skin and eyes.

Do not breathe vapors or mists.

Use spark-proof tools and avoid sources of ignition.[6]

Ground all equipment when transferring large volumes.

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from heat, sparks, and open flames.[5]

Store separately from incompatible materials such as strong oxidizing agents.[1]

The following diagram outlines the standard operating procedure for the safe handling of 1,3-
Dichlorohexane from preparation to disposal.
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Safe Handling Workflow for 1,3-Dichlorohexane

Preparation:
- Review SDS of similar compounds

- Don appropriate PPE
- Prepare workspace in fume hood

Handling:
- Dispense required amount

- Keep container closed when not in use
- Perform experiment

Spill Response:
- Evacuate area
- Alert supervisor

- Use appropriate spill kit

If spill occurs

Waste Collection:
- Collect all waste in a labeled,

 compatible container

Decontamination:
- Clean work area

- Decontaminate equipment
- Remove and dispose of PPE properly

Storage:
- Store waste container in

 designated satellite accumulation area

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1,3-Dichlorohexane.
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Disposal Plan
Proper disposal of 1,3-dichlorohexane and its contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Characterization: All waste containing 1,3-dichlorohexane must be treated as

hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. The

container must be compatible with chlorinated hydrocarbons.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "1,3-Dichlorohexane".

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office. Do not dispose of 1,3-dichlorohexane down

the drain.[5] All disposal activities must be in accordance with local, state, and federal

regulations.[5]

Emergency Procedures
In the event of an emergency, follow these procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]
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Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal. For large spills, evacuate the area

and contact your institution's EHS department.[6] Ensure adequate ventilation and eliminate

all ignition sources.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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